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Compound of Interest

Compound Name: NVP-BSKB805 trihydrochloride

Cat. No.: B15570939

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation, storage, and
handling of NVP-BSK805 trihydrochloride stock solutions. NVP-BSK805 is a potent and
selective ATP-competitive inhibitor of Janus kinase 2 (JAK2), a critical enzyme in the signaling
pathways of various cytokines and growth factors. Accurate preparation of stock solutions is
crucial for obtaining reliable and reproducible results in downstream applications such as cell-
based assays and in vivo studies.

Chemical Properties and Data

A summary of the key quantitative data for NVP-BSK805 trihydrochloride is presented in the
table below for easy reference.
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Property Value Source
Molecular Formula C27H28F2N6O-3HCI N/A
Molecular Weight 599.93 g/mol [1]
Faint yellow to dark orange
Appearance [2][3]
powder
Solubility (Water) 2 mg/mL [2][3]
Storage Temperature (Solid) -20°C [2][3]
Storage Temperature (Stock
-20°C or -80°C N/A

Solution)

Experimental Protocols
Preparation of a High-Concentration Stock Solution in

DMSO

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock

solutions of NVP-BSK805.

Materials:

 NVP-BSK805 trihydrochloride powder

e Anhydrous/molecular sieve-dried DMSO

 Sterile microcentrifuge tubes or vials

o Calibrated micropipettes and sterile tips

e \ortex mixer

o Optional: Water bath or sonicator

Protocol:
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o Equilibrate: Allow the vial of NVP-BSK805 trihydrochloride powder to reach room
temperature before opening to prevent condensation of moisture.

o Weigh: Accurately weigh the desired amount of NVP-BSK805 trihydrochloride powder in a
sterile microcentrifuge tube.

e Calculate Solvent Volume: Determine the volume of DMSO required to achieve the desired
stock concentration. For example, to prepare a 10 mM stock solution:

o Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))
o For 1 mg of NVP-BSK805 trihydrochloride (0.001 g):
= Volume (L) = 0.001 g/ (599.93 g/mol * 0.01 mol/L) = 0.0001667 L = 166.7 pL
o Dissolve: Add the calculated volume of DMSO to the tube containing the powder.

e Mix Thoroughly: Vortex the solution until the powder is completely dissolved. To aid
dissolution, gentle warming in a 37°C water bath or brief sonication can be applied. Visually
inspect the solution to ensure there are no visible particles.

 Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge
tubes. This is critical to avoid repeated freeze-thaw cycles which can degrade the compound.

o Store: Store the aliquots at -20°C or -80°C in a light-protected container. When stored
properly, the stock solution in DMSO can be stable for several months.

Preparation of Aqueous Working Solutions

For many cell culture experiments, the high-concentration DMSO stock solution needs to be
further diluted in an aqueous buffer or cell culture medium.

Materials:
o NVP-BSK805 trihydrochloride stock solution in DMSO

» Sterile phosphate-buffered saline (PBS), cell culture medium, or other aqueous buffer
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o Sterile dilution tubes
o Calibrated micropipettes and sterile tips
Protocol:

o Thaw Stock: Thaw an aliquot of the high-concentration DMSO stock solution at room
temperature.

o Serial Dilution: Perform serial dilutions of the DMSO stock solution in your desired aqueous
buffer or medium to achieve the final working concentration.

o Important: To avoid precipitation, do not dilute the DMSO stock more than 1:1000 directly
into the aqueous solution. It is recommended to perform intermediate dilutions if
necessary. The final concentration of DMSO in the cell culture medium should be kept low
(typically < 0.1%) to avoid solvent-induced cellular toxicity.

o Mix Gently: After each dilution step, mix the solution by gentle pipetting or inverting the tube.
Avoid vigorous vortexing which can cause protein denaturation in media containing serum.

o Use Immediately: It is recommended to prepare fresh aqueous working solutions for each
experiment and use them immediately. Do not store aqueous solutions for extended periods.
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Click to download full resolution via product page

Caption: Inhibition of the JAK2-STATS signaling pathway by NVP-BSK805.

Workflow for NVP-BSK805 Stock Solution Preparation

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15570939/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-nvp-bsk805-trihydrochloride-stock-solution-preparation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570939?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Start: Obtain NVP-BSK805
trinydrochloride powder

Equilibrate powder
to room temperature

Y
Weigh desired amount
of powder
Y
Calculate required
volume of DMSO
Y

Gdd DMSO to powdeD

A4

Vortex to dissolve
(may warm or sonicate)

1
INot Dissolved

Visually confirm
complete dissolution

issolved

Gliquot into single-use tubes}

A4

[Store at -20°C or -80°C]

End: Ready for use

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15570939/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-nvp-bsk805-trihydrochloride-stock-solution-preparation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570939?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570939?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

